Cas no 846023-29-8 (3-iodo-4-(2-methoxyethoxy)aniline)

• Product Name: 3-iodo-4-(2-methoxyethoxy)aniline
• CAS No: 846023-29-8
• MF: C₉H₁₂INO₂
• MW: 293.101554870605
• CID: 3360152
• PubChem ID: 66094206
• Update Time: 2025-05-20

3-iodo-4-(2-methoxyethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE, 3-IODO-4-(2-METHOXYETHOXY)-
• 3-iodo-4-(2-methoxyethoxy)aniline
• [3-iodo-4-(2-methoxyethoxy)phenyl]amine
• EN300-1295688
• 846023-29-8
• AKOS015436994
• RQLQURGUGSVMAA-UHFFFAOYSA-N
• SCHEMBL5103080

• Inchi： 1S/C9H12INO2/c1-12-4-5-13-9-3-2-7(11)6-8(9)10/h2-3,6H,4-5,11H2,1H3
• InChI Key： RQLQURGUGSVMAA-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(OCCOC)C(I)=C1

Computed Properties

• Exact Mass: 292.99128Da
• Monoisotopic Mass: 292.99128Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.5Ų

Additional information on 3-iodo-4-(2-methoxyethoxy)aniline

Introduction to 3-iodo-4-(2-methoxyethoxy)aniline (CAS No. 846023-29-8)

3-iodo-4-(2-methoxyethoxy)aniline, identified by its Chemical Abstracts Service (CAS) number 846023-29-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic amines, characterized by the presence of an iodine substituent at the 3-position and an ethoxy group at the 4-position, linked through a methoxyethoxy bridge. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The structure of 3-iodo-4-(2-methoxyethoxy)aniline consists of a benzene ring substituted with an iodine atom at the 3-position and an N-(2-hydroxyethyl)methanamine group at the 4-position. This configuration imparts distinct chemical properties that are exploited in synthetic chemistry, enabling its use as a versatile building block for more complex molecules. The presence of both electron-withdrawing and electron-donating groups on the benzene ring enhances its reactivity, making it suitable for various coupling reactions, such as Suzuki-Miyaura cross-coupling, which is widely employed in drug discovery.

In recent years, there has been growing interest in 3-iodo-4-(2-methoxyethoxy)aniline due to its potential applications in medicinal chemistry. The iodine atom serves as a handle for further functionalization, allowing chemists to introduce additional substituents or linkages that can modulate biological activity. Furthermore, the methoxyethoxy side chain provides flexibility and solubility advantages, which are crucial for pharmaceutical formulations.

One of the most compelling aspects of 3-iodo-4-(2-methoxyethoxy)aniline is its role as a precursor in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating derivatives with anti-inflammatory and anticancer properties. The Suzuki-Miyaura coupling reaction, facilitated by the iodine moiety, has been particularly effective in constructing biaryl structures that exhibit significant pharmacological activity.

Recent advancements in drug development have highlighted the importance of 3-iodo-4-(2-methoxyethoxy)aniline as a key intermediate. Researchers have leveraged its reactivity to create novel scaffolds that mimic natural bioactive compounds. These efforts have led to the identification of several lead compounds with promising therapeutic profiles, including those targeting kinases and other enzymes involved in signal transduction pathways.

The synthetic methodologies employed for preparing 3-iodo-4-(2-methoxyethoxy)aniline are also noteworthy. Traditional approaches often involve nucleophilic substitution reactions or metal-catalyzed transformations. However, modern techniques have refined these processes to enhance efficiency and yield. For example, palladium-catalyzed reactions now offer superior selectivity and milder conditions, reducing unwanted side products and improving overall sustainability.

From a medicinal chemistry perspective, the versatility of 3-iodo-4-(2-methoxyethoxy)aniline lies in its ability to serve as a scaffold for structure-based drug design. By modifying specific regions of the molecule, researchers can fine-tune interactions with biological targets, optimizing potency and selectivity. This approach has been instrumental in developing molecules with improved pharmacokinetic profiles and reduced toxicity.

The pharmacological potential of derivatives derived from 3-iodo-4-(2-methoxyethoxy)aniline has been explored across multiple therapeutic areas. Anticancer research has been particularly active, with several compounds showing efficacy against resistant tumor lines. Additionally, investigations into their anti-inflammatory effects have yielded promising results, suggesting potential applications in treating chronic inflammatory diseases.

In conclusion,3-iodo-4-(2-methoxyethoxy)aniline (CAS No. 846023-29-8) represents a critical component in modern pharmaceutical synthesis. Its unique structural attributes enable diverse functionalization strategies, making it indispensable for drug discovery efforts. As research continues to uncover new applications and synthetic pathways,this compound is poised to remain at the forefront of medicinal chemistry innovation.